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Compound of Interest

Compound Name: N-Xantphos

Cat. No.: B122200

For Researchers, Scientists, and Drug Development Professionals

N-Xantphos, a bulky biaryl phosphine ligand, has emerged as a powerful tool in modern
organic synthesis, particularly in the realm of palladium-catalyzed cross-coupling reactions. Its
unique structural and electronic properties enable challenging chemical transformations with
high efficiency and selectivity, making it an invaluable asset in the synthesis of complex
molecules, including active pharmaceutical ingredients. This technical guide provides an in-
depth overview of N-Xantphos, including its fundamental properties, detailed experimental
protocols for its application, and a visualization of its role in catalytic cycles.

Core Properties of N-Xantphos

A comprehensive understanding of the physicochemical properties of N-Xantphos is essential
for its effective application in catalysis. The key quantitative data for this ligand are summarized
in the table below.
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Property Value Reference
CAS Number 261733-18-0 [11[2]
Molecular Weight 551.55 g/mol [1][2]
Linear Formula C36H27NOP2 [1]

NiXantphos, 4,5-
Synonyms Bis(diphenylphosphino)-9,9-
dimethyl-9H-xanthene

Melting Point 256-262 °C

Storage Temperature 2-8 °C

Applications in Palladium-Catalyzed Cross-Coupling
Reactions

N-Xantphos is renowned for its efficacy as a supporting ligand in a variety of palladium-
catalyzed cross-coupling reactions. It is particularly effective in facilitating the formation of
carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds, which are fundamental transformations
in the synthesis of numerous organic compounds.

One of the most significant applications of N-Xantphos is in the Buchwald-Hartwig amination, a
powerful method for the formation of C-N bonds via the coupling of aryl halides or triflates with
amines. The unique steric and electronic properties of N-Xantphos allow for the efficient
coupling of a wide range of substrates, including challenging unactivated aryl chlorides, often at
room temperature.[3]

Furthermore, N-Xantphos has proven to be a superior ligand in deprotonative cross-coupling
processes (DCCP). This methodology involves the coupling of an aryl halide with a weakly
acidic C-H bond, a transformation that is notoriously difficult to achieve with high selectivity. The
Pd/N-Xantphos catalytic system has demonstrated remarkable efficiency in these reactions,
enabling the synthesis of complex triarylmethanes and other valuable motifs.[1][2][4][5]

Experimental Protocols
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The following protocols provide a general framework for the application of N-Xantphos in
palladium-catalyzed cross-coupling reactions. It is important to note that optimization of
reaction conditions (e.g., catalyst loading, base, solvent, temperature) may be necessary for
specific substrates.

General Procedure for Buchwald-Hartwig Amination of
Aryl Chlorides

This protocol is a representative example for the C-N cross-coupling of an aryl chloride with an
amine using the Pd/N-Xantphos catalytic system.

Materials:

o Palladium(ll) acetate (Pd(OAC)2)

¢ N-Xantphos

» Aryl chloride

e Amine

o Potassium bis(trimethylsilyl)Jamide (KHMDS) or Sodium tert-butoxide (NaOtBu)

¢ Anhydrous tetrahydrofuran (THF) or other suitable solvent (e.g., toluene, dioxane)

o Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)
Procedure:

» To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add
Pd(OACc):2 (e.g., 0.05 - 2 mol%) and N-Xantphos (e.g., 0.1 - 4 mol%).

e Add the aryl chloride (1.0 equiv) and the amine (1.2 - 1.5 equiv).
¢ Add the base (e.g., KHMDS or NaOtBu, 1.5 - 2.0 equiv).

e Add the anhydrous solvent (e.g., THF) to achieve the desired concentration.
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« Stir the reaction mixture at room temperature or heat as required. Monitor the reaction
progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

» Upon completion, quench the reaction with water or a saturated aqueous solution of
ammonium chloride.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate,
dichloromethane).

» Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter,
and concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain the desired N-aryl
amine.

Visualizing the Catalytic Cycle

The following diagram illustrates a simplified catalytic cycle for a palladium-catalyzed cross-
coupling reaction, highlighting the key steps where the N-Xantphos ligand plays a crucial role.

Pd(0)L.
(Active Catalyst)

eductive

R
Eliminat tion

Ar-Pd(I1)(X)-L !
(P[a\lar(la)c(yc)le) +HNRR" Ar-Pd(I(NR'R")-L

\HXA
Ligand
HNR'R" [Base-H]X

Ar-X

Click to download full resolution via product page

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.
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The following diagram illustrates a general experimental workflow for a palladium-catalyzed
cross-coupling reaction using N-Xantphos.
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Caption: General workflow for a Pd-catalyzed cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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